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Compound of Interest

Compound Name: Phenyltrimethylammonium

Cat. No.: B184261 Get Quote

An in-depth examination of the properties, applications, and experimental considerations of

phenyltrimethylammonium bromide for professionals in research and drug development.

Core Properties and Identification
Phenyltrimethylammonium bromide, a quaternary ammonium salt, is a versatile reagent in

organic chemistry. Its unique structure, comprising a hydrophilic quaternary ammonium head

and a hydrophobic phenyl group, underpins its utility in various chemical transformations.
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Property Value Source

CAS Number 16056-11-4 [1][2][3]

Molecular Formula C₉H₁₄BrN [2][3]

Molecular Weight 216.12 g/mol [2][3]

Synonyms

Trimethylphenylammonium

bromide, (N,N,N)-

Trimethylanilinium bromide

[2][4]

InChI Key
GNMJFQWRASXXMS-

UHFFFAOYSA-M
[3]

SMILES
C--INVALID-LINK--

(C)c1ccccc1.[Br-]
[5]

Physicochemical Data

Property Value Notes Source

Appearance
White to off-white

crystalline solid
Hygroscopic [1][2]

Melting Point 215 °C (decomposes) [3][6]

Density 1.2 g/cm³ [3][6]

Solubility

Soluble in water and

alcohols. Soluble in

dichloromethane and

dioxane. Slightly

soluble in aromatic

hydrocarbons and

ketones. Very low

solubility in

tetrahydrofuran (0.09

g/L).

The ionic nature

imparts solubility in

polar solvents.

[1][4][6][7]
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Primary Application: Phase Transfer Catalysis
Phenyltrimethylammonium bromide's principal application lies in its function as a phase

transfer catalyst (PTC).[1][3] This catalytic activity is crucial for reactions involving reactants

that are immiscible, typically in an aqueous-organic biphasic system. The catalyst facilitates the

transport of a reactant, usually an anion, from the aqueous phase to the organic phase where

the reaction with the organic-soluble substrate occurs.[1][8]

Mechanism of Action in Phase Transfer Catalysis
The catalytic cycle of phenyltrimethylammonium bromide in a typical nucleophilic substitution

reaction can be visualized as a multi-step process. The quaternary ammonium cation forms an

ion pair with the anion from the aqueous phase. This ion pair is sufficiently lipophilic to be

extracted into the organic phase, where the anion can then react with the organic substrate.
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Caption: General mechanism of phase transfer catalysis using phenyltrimethylammonium
bromide.
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Experimental Protocols
While specific reaction conditions are substrate-dependent, the following provides a general

protocol for a nucleophilic substitution reaction using phenyltrimethylammonium bromide as

a phase transfer catalyst.

General Procedure for a Biphasic Nucleophilic
Substitution
Materials:

Organic substrate (e.g., an alkyl halide)

Nucleophile (e.g., a sodium salt, NaX)

Phenyltrimethylammonium bromide (1-5 mol%)

Anhydrous organic solvent (e.g., toluene, dichloromethane)

Deionized water

Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve the organic substrate in the chosen organic solvent.

Aqueous Phase Preparation: In a separate vessel, prepare an aqueous solution of the

nucleophile (NaX).

Catalyst Addition: Add the aqueous solution to the flask containing the organic phase. To this

biphasic mixture, add a catalytic amount of phenyltrimethylammonium bromide (typically

1-5 mol% relative to the substrate).

Reaction Execution: Heat the mixture to the desired temperature (e.g., 50-100 °C) and stir

vigorously to ensure efficient mixing of the two phases and facilitate the transfer of the

nucleophile.
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Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC,

GC, or HPLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Transfer the

mixture to a separatory funnel and allow the layers to separate.

Extraction and Washing: Separate the organic layer. Wash the organic layer with water and

then with brine to remove any residual catalyst and inorganic salts.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by an appropriate method, such as column

chromatography or distillation, to yield the pure product.

Other Applications and Biological Activity
Beyond its primary role in phase transfer catalysis, phenyltrimethylammonium bromide and

its derivatives have been explored in other areas of chemical synthesis. For instance, the

related compound phenyltrimethylammonium tribromide is utilized as a selective brominating

agent for ketones.[7]

Some quaternary ammonium compounds have demonstrated antimicrobial properties.[4][9]

There is evidence that phenyltrimethylammonium bromide exhibits activity against certain

bacteria and fungi.[9] However, it is important to note that no specific signaling pathways

involving phenyltrimethylammonium bromide have been elucidated in the scientific literature.

Studies on other quaternary ammonium compounds, such as cetrimonium bromide, have

shown effects on cellular pathways like the TFEB-mediated autophagosome-lysosome

pathway, but these findings cannot be directly extrapolated to phenyltrimethylammonium
bromide.[10]

Safety and Handling
Phenyltrimethylammonium bromide is an irritant to the eyes, respiratory system, and skin.[6]

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
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should be worn when handling this compound. All manipulations should be performed in a well-

ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b184261?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/phenyltrimethylammonium-bromid-dic18852.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyltrimethylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyltrimethylammonium-bromide
https://www.invivochem.com/product/V66510
https://www.invivochem.com/product/V66510
https://cymitquimica.com/cas/16056-11-4/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/135321
https://www.chembk.com/en/chem/Phenyltrimethylammonium%20bromide
http://orgsyn.org/demo.aspx?prep=CV6P0175
https://iajpr.com/iajprfiles/uploaddir/180509_ready.pdf
http://www.orientjchem.org/vol40no6/synthesis-characterization-antimicrobial-activity-and-applications-of-trimethylphenylammonium-bromide/
http://www.orientjchem.org/vol40no6/synthesis-characterization-antimicrobial-activity-and-applications-of-trimethylphenylammonium-bromide/
https://pubmed.ncbi.nlm.nih.gov/33560918/
https://pubmed.ncbi.nlm.nih.gov/33560918/
https://www.benchchem.com/product/b184261#cas-number-and-molecular-weight-of-phenyltrimethylammonium-bromide
https://www.benchchem.com/product/b184261#cas-number-and-molecular-weight-of-phenyltrimethylammonium-bromide
https://www.benchchem.com/product/b184261#cas-number-and-molecular-weight-of-phenyltrimethylammonium-bromide
https://www.benchchem.com/product/b184261#cas-number-and-molecular-weight-of-phenyltrimethylammonium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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